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Compound of Interest

D-Xylofuranose, 1,2,3,5-
Compound Name:
tetraacetate

cat. No.: B2753332

Technical Support Center: D-Xylofuranose,
1,2,3,5-tetraacetate

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the proper storage and handling of D-Xylofuranose,
1,2,3,5-tetraacetate.

Storage and Handling Conditions at a Glance

For quick reference, the following table summarizes the recommended storage and handling
conditions for D-Xylofuranose, 1,2,3,5-tetraacetate based on information from various
suppliers.
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Parameter

Recommendation

Source

Storage Temperature (Pure

Form)

Room temperature, under an

inert atmosphere.

[1]

-20°C for long-term storage (=

4 years stability).[2]

[2]

2-8°C.

[3]

Storage Temperature (In

Solvent)

-80°C (stable for 6 months).[4]

[4]

-20°C (stable for 1 month).[4]

[4]

Shipping Temperature

Shipped at room temperature
in the continental US; this may

vary for other locations.[2][4]

[2]14]

Stability

Stable for at least 4 years
when stored at -20°C.[2]

[2]

Incompatible Materials

Oxidizing agents.

[5]

Handling Precautions

Handle in a well-ventilated
area. Avoid contact with skin,
eyes, and clothing. Avoid
breathing dust, vapors, mist, or
gas. Wash hands thoroughly
after handling.[3][5][6]

[315](6]

Troubleshooting Guide

This guide addresses specific issues that may arise during the storage and handling of D-

Xylofuranose, 1,2,3,5-tetraacetate.

Question: My D-Xylofuranose, 1,2,3,5-tetraacetate appears to be a neat oil, but some

datasheets describe it as a powder. Did | receive the wrong product?

Answer: D-Xylofuranose, 1,2,3,5-tetraacetate can exist as a neat oil or a solid.[2] The

physical form can vary. Always verify the product by its analytical data (e.g., NMR, Mass Spec)
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if you have concerns.

Question: I've been storing the compound at room temperature, but a datasheet recommends
-20°C. Is my compound degraded?

Answer: While some suppliers state that room temperature storage is acceptable, long-term
stability is best ensured at -20°C, where it is reported to be stable for at least four years.[1][2]
For short-term storage, room temperature in an inert atmosphere should be adequate. If the
compound has been at room temperature for an extended period, it is advisable to re-test its
purity before use in sensitive experiments.

Question: My stock solution has been stored at -20°C for over a month. Can | still use it?

Answer: Stock solutions of D-Xylofuranose, 1,2,3,5-tetraacetate are reported to be stable for
one month at -20°C.[4] For longer-term storage of solutions, -80°C is recommended, which
provides stability for up to six months.[4] Using a solution stored at -20°C for longer than a
month is not recommended without re-evaluating its integrity.

Question: | observed skin irritation after handling the compound. What should | do?

Answer: In case of skin contact, immediately wash the affected area with soap and plenty of
water.[3] Although some safety data sheets indicate that the product does not generally irritate
the skin, others list it as a skin irritant.[3][7] It is crucial to always wear appropriate personal
protective equipment (PPE), including gloves, to prevent skin exposure.[3][5] If irritation
persists, consult a physician.[3]

Frequently Asked Questions (FAQSs)

What is the recommended personal protective equipment (PPE) when handling D-
Xylofuranose, 1,2,3,5-tetraacetate?

It is recommended to use the following PPE:
o Eye Protection: Safety glasses with side-shields or a face shield.[3]
o Hand Protection: Protective gloves.[3]

o Skin and Body Protection: A lab coat or other protective clothing to prevent skin exposure.[3]
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o Respiratory Protection: In case of insufficient ventilation, use a suitable respirator.[6]
How should I handle a spill of D-Xylofuranose, 1,2,3,5-tetraacetate?

For a spill, ensure the area is well-ventilated and wear appropriate PPE. If the material is a
solid, sweep it up and place it in a suitable, closed container for disposal, avoiding dust
formation.[3][5] If it is a liquid, absorb it with an inert material (e.g., sand, diatomite) and place it
in a container for disposal.[7] Prevent the spill from entering drains.[3]

What are the known hazards of D-Xylofuranose, 1,2,3,5-tetraacetate?

Some safety data sheets classify D-Xylofuranose, 1,2,3,5-tetraacetate with the following
hazard statements:

e H315: Causes skin irritation.[1][3]
e H319: Causes serious eye irritation.[1][3]

o H335: May cause respiratory irritation.[1][3] However, other sources state that the substance
is not classified as hazardous.[7] Due to this conflicting information, it is prudent to handle
the compound with care, assuming it may present these hazards.

What is the proper way to dispose of D-Xylofuranose, 1,2,3,5-tetraacetate?

Dispose of D-Xylofuranose, 1,2,3,5-tetraacetate and its container in accordance with local,
regional, and national regulations. Do not let the product enter drains.[3]

Experimental Workflow & Troubleshooting Logic

The following diagram illustrates a logical workflow for handling and troubleshooting issues
related to D-Xylofuranose, 1,2,3,5-tetraacetate.
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Caption: Troubleshooting workflow for D-Xylofuranose, 1,2,3,5-tetraacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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